3-[(4-Methylpyrazol-1-yl)methyl]-5-thiophen-2-yl-1,2,4-oxadiazole

• IUPAC Name: 3-[(4-methylpyrazol-1-yl)methyl]-5-thiophen-2-yl-1,2,4-oxadiazole
• InChI: InChI=1S/C11H10N4OS/c1-8-5-12-15(6-8)7-10-13-11(16-14-10)9-3-2-4-17-9/h2-6H,7H2,1H3
• InChI Key: AUSSYFQSAIEGAQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN(N=C1)CC2=NOC(=N2)C3=CC=CS3
• Molecular Formula: C11H10N4OS
• Molecular Weight: 246.29 g/mol

Description

3-[(4-Methylpyrazol-1-yl)methyl]-5-thiophen-2-yl-1,2,4-oxadiazole, also known as MPTO, is a chemical compound with potential applications in scientific research. MPTO is a heterocyclic compound that contains an oxadiazole ring, a pyrazole ring, and a thiophene ring. It has been found to have promising anti-cancer properties, making it a subject of interest for researchers in the field of oncology.

Mechanism of Action

The mechanism of action of 3-[(4-Methylpyrazol-1-yl)methyl]-5-thiophen-2-yl-1,2,4-oxadiazole involves the inhibition of tubulin polymerization, which is necessary for cell division. 3-[(4-Methylpyrazol-1-yl)methyl]-5-thiophen-2-yl-1,2,4-oxadiazole binds to the colchicine binding site of tubulin, preventing the formation of microtubules and disrupting the cell cycle. This leads to cell cycle arrest and ultimately apoptosis in cancer cells.
Biochemical and Physiological Effects
3-[(4-Methylpyrazol-1-yl)methyl]-5-thiophen-2-yl-1,2,4-oxadiazole has been found to have low toxicity and high selectivity for cancer cells. It has been shown to induce apoptosis in a variety of cancer cell lines, including breast cancer, lung cancer, and colon cancer. 3-[(4-Methylpyrazol-1-yl)methyl]-5-thiophen-2-yl-1,2,4-oxadiazole has also been found to inhibit tumor growth in animal models.

Advantages and Limitations for Lab Experiments

One advantage of 3-[(4-Methylpyrazol-1-yl)methyl]-5-thiophen-2-yl-1,2,4-oxadiazole is its low toxicity and high selectivity for cancer cells. This makes it a promising candidate for further research in the field of oncology. However, the synthesis method for 3-[(4-Methylpyrazol-1-yl)methyl]-5-thiophen-2-yl-1,2,4-oxadiazole is complex and requires a high level of expertise in organic chemistry. Additionally, more research is needed to fully understand the mechanism of action of 3-[(4-Methylpyrazol-1-yl)methyl]-5-thiophen-2-yl-1,2,4-oxadiazole and its potential side effects.

Future Directions

There are several future directions for research on 3-[(4-Methylpyrazol-1-yl)methyl]-5-thiophen-2-yl-1,2,4-oxadiazole. One area of interest is the development of 3-[(4-Methylpyrazol-1-yl)methyl]-5-thiophen-2-yl-1,2,4-oxadiazole derivatives with improved anti-cancer properties. Another area of research is the investigation of the potential use of 3-[(4-Methylpyrazol-1-yl)methyl]-5-thiophen-2-yl-1,2,4-oxadiazole in combination with other anti-cancer drugs. Additionally, more research is needed to fully understand the mechanism of action of 3-[(4-Methylpyrazol-1-yl)methyl]-5-thiophen-2-yl-1,2,4-oxadiazole and its potential side effects.

Synthesis Methods

3-[(4-Methylpyrazol-1-yl)methyl]-5-thiophen-2-yl-1,2,4-oxadiazole can be synthesized using a multi-step process that involves the reaction of various chemical compounds. The synthesis method involves the use of reagents such as 4-methylpyrazole, thiophene-2-carboxylic acid, and phosphorus oxychloride, among others. The process is complex and requires a high level of expertise in organic chemistry.

Scientific Research Applications

3-[(4-Methylpyrazol-1-yl)methyl]-5-thiophen-2-yl-1,2,4-oxadiazole has been studied for its potential use in cancer treatment. It has been found to inhibit the growth of cancer cells in vitro and in vivo. 3-[(4-Methylpyrazol-1-yl)methyl]-5-thiophen-2-yl-1,2,4-oxadiazole has been shown to induce cell cycle arrest and apoptosis in cancer cells, making it a promising candidate for further research in the field of oncology.